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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602 Get Quote

Essential Safety and Handling of Boron Triiodide
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of reactive chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for the handling of Boron triiodide (BI₃), a highly

reactive Lewis acid. Adherence to these protocols is critical to mitigate risks and ensure a safe

laboratory environment.

Physicochemical and Hazard Data
Boron triiodide is a colorless to reddish crystalline solid that is highly sensitive to moisture and

light.[1][2] It reacts violently with water to form boric acid and hydroiodic acid.[1][3] This

reactivity underscores the necessity for stringent handling procedures.
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Property Value Citations

Chemical Formula BI₃ [1][4]

Molar Mass 391.52 g/mol [1][4]

Appearance
Colorless to pink/red crystalline

powder
[3][5]

Melting Point 49.9 °C (121.8 °F) [1]

Boiling Point 210 °C (410 °F) [1][6]

Density 3.35 g/cm³ [1][4]

Solubility

Soluble in carbon disulfide,

benzene, chloroform, and

carbon tetrachloride. Reacts

with water.

[1][3]

Primary Hazards

Corrosive, causes severe skin

burns and eye damage, reacts

violently with water, toxic if

swallowed or inhaled.

[5][7]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.
[7][8]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against the

hazards associated with Boron triiodide. The following PPE is mandatory when handling this

compound:
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PPE Category Specification Citations

Eye/Face Protection
Chemical splash goggles and

a face shield are required.
[5][8]

Skin Protection

- Chemical-resistant gloves

(nitrile gloves are

recommended; consider

double-gloving). - Flame-

resistant lab coat, fully

buttoned. - Full-length pants

and closed-toe shoes.

[5][9]

Respiratory Protection

A NIOSH/MSHA approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced. All

work should be conducted in a

certified chemical fume hood.

[5][9]

Operational Plan for Handling Boron Triiodide
A step-by-step approach to handling Boron triiodide is crucial for maintaining a safe

operational workflow.

1. Preparation:

Ensure a certified chemical fume hood is operational.[5]

An eyewash station and safety shower must be readily accessible.[5]

All glassware and equipment must be scrupulously dried to prevent any contact with

moisture.[2]

Work must be conducted under an inert atmosphere, such as nitrogen or argon.[2]

2. Handling:

Do not handle Boron triiodide outside of a chemical fume hood.[5]
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Avoid the formation of dust during handling.[8]

Prevent contact with skin, eyes, and clothing.[10]

Do not breathe dust or vapors.[7]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[5][10]

Keep the container tightly closed.[8]

Store under an inert atmosphere.[5]

Keep away from incompatible materials, especially water and oxidizing agents.[3][10]

Emergency First Aid Procedures
In the event of exposure to Boron triiodide, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Citations

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[5]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing and shoes. Seek

immediate medical attention.

[5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, making sure to lift the

upper and lower eyelids. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5][8]

Disposal Plan
Proper disposal of Boron triiodide and its contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Classification: Boron triiodide waste is classified as hazardous waste.[11]

Disposal of Unused Product: Unused Boron triiodide should be disposed of through a

licensed professional waste disposal service.[12] One method involves dissolving the
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material in a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[8][12]

Contaminated Materials: Any materials, such as gloves, filter paper, or containers that have

come into contact with Boron triiodide, must be treated as hazardous waste and disposed

of accordingly.[8]

Spill Cleanup: In the event of a spill, evacuate the area. Wearing full PPE, including a self-

contained breathing apparatus, sweep or vacuum the material into a suitable, dry, and

labeled disposal container. Do not use water for cleanup.[5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boron triiodide,

from preparation to disposal.
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Caption: Workflow for the safe handling of Boron triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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